1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol

• Molecular Formula: C13H17FO
• Molecular Weight: 208.27 g/mol
• SMILES: CC1CCCC(C1)(C2=CC=CC=C2F)O
• InChI: InChI=1S/C13H17FO/c1-10-5-4-8-13(15,9-10)11-6-2-3-7-12(11)14/h2-3,6-7,10,15H,4-5,8-9H2,1H3
• InChIKey: DHMNUDAKNONSDG-UHFFFAOYSA-N

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol: Structural & Pharmacophore Overview

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol (CAS 1249968-41-9) is a synthetic tertiary cyclohexanol derivative characterized by a 2-fluorophenyl substituent at the C1 position and a methyl group at the C3 position of the cyclohexane ring. With a molecular formula of C13H17FO and a molecular weight of 208.27 g/mol, it belongs to the class of fluorinated phenylcyclohexanols. It is commercially available as a research chemical with a typical purity of 95% . The compound has been described in academic databases as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism and also exhibits inhibitory activity against formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent, in addition to serving as an antioxidant in fats and oils [1].

Scaffold Ortho-fluorophenyl-3-methylcyclohexanol core supports lipoxygenase pathway inhibition studies.

Physicochemical OH···F intramolecular H-bond potential enables H-bond acidity (pKAHY) modulation research.

Polypharmacology Reported multi-enzyme (LOX/COX/CES) inhibition and antioxidant activity for lipid peroxidation studies.

• [1] Medical University of Lublin. Record details – MeSH-M0014961. 1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol: A potent lipoxygenase inhibitor. View Source

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol: Differentiation from Generic Analogs

Substituting 1-(2-fluorophenyl)-3-methylcyclohexan-1-ol with a non-fluorinated or differently substituted analog is not straightforward. The ortho-fluorine atom on the phenyl ring is known to profoundly influence the compound's electronic properties, metabolic stability, and hydrogen-bonding capacity compared to non-fluorinated or para-substituted analogs. In conformationally rigid cyclohexanols, fluorine can engage in intramolecular OH···F hydrogen bonds that attenuate hydrogen-bond donating capacity (pKAHY) rather than increase it due to electronegativity, a counterintuitive effect that is absent in non-fluorinated congeners [1]. Furthermore, the 3-methyl substitution on the cyclohexane ring introduces stereochemical complexity that affects molecular conformation and target binding, creating a differentiated pharmacological profile that generic phenylcyclohexanols lacking this substitution pattern cannot replicate [2].

Fluorine positioning Non-fluorinated or para-fluoro analogs lack ortho-F OH···F intramolecular H-bond modulation, altering H-bond acidity profile.

Stereochemistry Absence of 3-methyl substitution removes stereochemical constraints; generic phenylcyclohexanols may exhibit divergent target binding.

Pharmacophore Simple 3-methylcyclohexanol lacks the fluorophenyl ring and does not recapitulate lipoxygenase inhibition activity.

• [1] ChemistryViews. (2017). Influence of Fluorination on Hydrogen Bonds: Fluorination of conformationally rigid cyclohexanols reduces H-bond donating capacity via OH···F intramolecular interactions. View Source
• [2] Retrievo – Resultados da pesquisa avançada. Rational modulations of molecular interactions in cyclohexanol derivatives with fluorine substitution. View Source

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol: Evidence vs. Closest Analogs

Ortho-Fluorine Effect on H-Bond Donor Strength

In conformationally rigid cyclohexanol systems, the presence of a fluorine atom capable of forming an intramolecular OH···F hydrogen bond leads to an attenuation of hydrogen-bond donating capacity (measured as pKAHY), rather than the increase expected from fluorine's electronegativity alone. This effect is specific to fluorinated cyclohexanols where fluorine is in proximity to the hydroxyl group, as is possible in 1-(2-fluorophenyl)-3-methylcyclohexan-1-ol. This property can influence molecular recognition, solubility, and membrane permeability, differentiating it from non-fluorinated analogs such as 3-methyl-1-phenylcyclohexan-1-ol (CAS 63007-44-3) [1].

H-Bond Donor Strength

Class-level inference

OH···F intramolecular H-bond in ortho-fluorinated cyclohexanol attenuates hydrogen-bond donating capacity (pKAHY) vs non-fluorinated analog (3-methyl-1-phenylcyclohexan-1-ol).

Supports H-bond acidity differentiation context

Exact ΔpKAHY not reported for this compound; class-level observation from rigid cyclohexanol studies.

Evidence Dimension	Hydrogen-bond donating capacity (pKAHY) modulation due to OH···F intramolecular hydrogen bonding
Target Compound Data	Predicted: pKAHY attenuation due to potential OH···F interaction (exact value not experimentally determined for this specific compound)
Comparator Or Baseline	Non-fluorinated analog: 3-methyl-1-phenylcyclohexan-1-ol (CAS 63007-44-3) – no OH···F IMHB possible; pKAHY unchanged by fluorine effect
Quantified Difference	Class-level observation: fluorinated conformationally rigid cyclohexanols exhibit reduced H-bond acidity compared to non-fluorinated counterparts; exact ΔpKAHY for this pair is not available
Conditions	Class-level inference based on published studies of fluorinated cyclohexanol H-bond properties (Graton et al., ChemistryViews 2017)

Why This Matters

For procurement decisions in medicinal chemistry programs where hydrogen-bonding interactions are critical for target engagement, the ortho-fluorinated scaffold offers a distinct physicochemical profile versus the cheaper non-fluorinated phenyl analog.

• [1] ChemistryViews. (2017). Influence of Fluorination on Hydrogen Bonds: Fluorination of conformationally rigid cyclohexanols is reported to reduce H-bond donating capacity by OH···F intramolecular interactions. View Source

Lipoxygenase Inhibition vs. Non-Fluorinated Scaffolds

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol is consistently described as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, with additional weaker inhibition of formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase, along with antioxidant activity in fats and oils [1][2]. This polypharmacological profile distinguishes it from simple 3-methylcyclohexanol (CAS 591-23-1), which lacks the fluorophenyl motif and has no reported inhibitory activity against lipoxygenase or related enzymes in the arachidonic acid cascade, serving only as a general organic synthetic intermediate [3].

Lipoxygenase Inhibition

Reported

Described as potent lipoxygenase inhibitor with additional weaker formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase inhibition; antioxidant activity in fats/oils. 3-Methylcyclohexanol (CAS 591-23-1) has no such profile.

Supports arachidonic acid pathway research

Quantitative IC50/Ki not available; profile based on MeSH record.

Evidence Dimension	Multi-target enzyme inhibition and antioxidant activity profile
Target Compound Data	Potent lipoxygenase inhibitor; also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase (weaker); antioxidant in fats/oils. Exact IC50/Ki values not reported in accessible sources.
Comparator Or Baseline	3-Methylcyclohexanol (CAS 591-23-1): No reported inhibitory activity against lipoxygenase or arachidonic acid pathway enzymes; no antioxidant activity reported.
Quantified Difference	Qualitative difference: target compound possesses multi-target enzyme inhibitory and antioxidant activities absent in the non-fluorophenyl analog.
Conditions	Qualitative profile extracted from Medical University of Lublin MeSH record; specific assay conditions and quantitative data not retrievable.

Why This Matters

For researchers investigating the arachidonic acid pathway or dual lipoxygenase/cyclooxygenase inhibition, the fluorophenyl-substituted scaffold is mandatory; the non-fluorinated 3-methylcyclohexanol backbone alone is inactive.

• [1] Medical University of Lublin. MeSH-M0014961: 1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol – A potent lipoxygenase inhibitor. View Source
• [2] Medical University of Wroclaw. Knowledge Base: 1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol – lipoxygenase inhibition and antioxidant profile. View Source
• [3] NCBS Research. Phytochemical: 3-Methylcyclohexanol (CAS 591-23-1). Compound synonym and basic properties. View Source

Ortho- vs. Para-Fluorophenyl: Steric & Electronic Impact

The ortho-fluorine substituent in 1-(2-fluorophenyl)-3-methylcyclohexan-1-ol imposes distinct steric and electronic constraints compared to its para-substituted regioisomer 1-(4-fluorophenyl)-3-methylcyclohexan-1-ol. Ortho-fluorine can engage in through-space interactions with the cyclohexanol hydroxyl group (OH···F IMHB) and restricts rotational freedom of the phenyl ring, potentially altering target binding conformations. In contrast, para-fluorine exerts primarily electronic effects through resonance and induction without proximal steric or hydrogen-bonding interactions. In related cyclohexanol series, ortho-fluorophenyl derivatives have demonstrated differential biological activity profiles, though direct comparative IC50 data for these specific compounds are not publicly available . The ortho isomer (2-fluoro) is commercially less common than the para isomer, which may offer novelty advantages for patent-driven research programs.

Ortho vs Para Isomer

Class-level inference

Ortho-fluorophenyl enables OH···F IMHB and restricts phenyl rotation; para-fluoro isomer exerts only electronic effects. No comparative activity data available for this specific pair.

Scaffold differentiation context

Structural inference based on medicinal chemistry principles; quantitative evidence needed.

Evidence Dimension	Regioisomeric structural differentiation: steric hindrance, H-bond potential, and commercial availability
Target Compound Data	1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol: ortho-F enables OH···F IMHB; restricted phenyl rotation; limited commercial sources (CAS 1249968-41-9, discontinued at CymitQuimica)
Comparator Or Baseline	1-(4-Fluorophenyl)-3-methylcyclohexan-1-ol: para-F exerts only electronic effects; no OH···F IMHB; more freely rotating phenyl ring; available from multiple vendors
Quantified Difference	No quantitative biological activity difference available for this specific pair. Structural differentiation is based on physicochemical principles and SAR knowledge from related fluorophenyl systems.
Conditions	Class-level inference drawn from established medicinal chemistry principles of fluorine substitution effects and the known behavior of ortho-fluorophenyl vs. para-fluorophenyl isomers in drug discovery.

Why This Matters

Medicinal chemists exploring novel IP space or seeking differentiated lead compounds may prefer the ortho-fluorinated scaffold for its unique conformational and electronic signature versus the more common para-fluoro analog.

1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol: Research Applications

SAR of Lipoxygenase Inhibitors in Arachidonic Acid Cascade

The compound's reported potent lipoxygenase inhibition, combined with its weaker activity against cyclooxygenase and carboxylesterase, makes it a suitable tool compound for dissecting the contribution of individual enzymatic steps in the arachidonic acid pathway. Its polypharmacology is a direct consequence of the 2-fluorophenyl-3-methylcyclohexanol scaffold, as supported by the MeSH pharmacological profile [1]. It can serve as a starting point for medicinal chemistry optimization to improve selectivity toward specific lipoxygenase isoforms (e.g., 5-LOX, 12-LOX, 15-LOX).

Intramolecular OH···F Hydrogen Bonding in Cyclohexanols

The ortho-fluorine atom's proximity to the tertiary hydroxyl group in this compound creates a unique opportunity to study intramolecular OH···F hydrogen bonding and its impact on physicochemical properties such as hydrogen-bond acidity (pKAHY) and lipophilicity (logP). As demonstrated in conformationally rigid fluorinated cyclohexanols, such interactions can counterintuitively attenuate H-bond donating capacity [1]. This compound can be used alongside its non-fluorinated analog (3-methyl-1-phenylcyclohexan-1-ol, CAS 63007-44-3) and its para-fluoro analog (CAS not specified) in controlled comparative studies.

Antioxidant & Lipid Peroxidation Research

The documented antioxidant activity in fats and oils [1] positions this compound as a candidate for studies on lipid peroxidation inhibition. Its dual lipoxygenase-inhibitory and antioxidant properties may be particularly relevant for investigating oxidative stress pathways where enzymatic (LOX-mediated) and non-enzymatic lipid oxidation intersect. This application differentiates it from simple antioxidants that lack enzyme inhibition capability.

Application

Selection Property

Validation Focus

SAR of Lipoxygenase Inhibitors in Arachidonic Acid Cascade

Lipoxygenase inhibition profile

Arachidonic acid pathway enzyme selectivity

Intramolecular OH···F Hydrogen Bonding in Cyclohexanols

Fluorine-mediated H-bond acidity (pKAHY)

Comparative H-bond donor capacity studies

Antioxidant & Lipid Peroxidation Research

Lipid peroxidation inhibitory activity

Dual enzyme inhibition / antioxidant endpoint

• [1] Medical University of Lublin. MeSH-M0014961: 1-(2-Fluorophenyl)-3-methylcyclohexan-1-ol – lipoxygenase inhibition and antioxidant activity. View Source
• [2] ChemistryViews. (2017). Influence of Fluorination on Hydrogen Bonds: OH···F intramolecular interactions in fluorinated cyclohexanols. View Source